Cas no 3604-60-2 (Pregn-5-en-20-yne-3,17-diol,(3b,17a)-)

• Product Name: Pregn-5-en-20-yne-3,17-diol,(3b,17a)-
• CAS No: 3604-60-2
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 310600
• PubChem ID: 107424
• Update Time: 2025-04-19

Pregn-5-en-20-yne-3,17-diol,(3b,17a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-yne-3,17-diol,(3b,17a)-
• Ethynylandrostenediol
• 17.α.-Pregn-5-en-20-yne-3.β.,17.β.-diol
• 17A-PREGN-5-EN-20-YNE-3B,17-DIOL
• 17alpha-ethynyl-3beta,17beta-dihydroxy-androst-5-ene
• 17alpha-Ethynylandrost-5-ene-3beta,17beta-diol
• NSC17098
• 17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
• AKOS015955606
• (3S,8R,9S,10R,13S,14S,17R)-17-ethynyl-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol, AldrichCPR
• VGJUOWGYQZYCII-TVWVXWENSA-N
• 3604-60-2
• SCHEMBL511688
• BDBM50423548
• DTXSID00957444
• EINECS 222-759-9
• 5-Androsten-17.alpha.-ethynyl-3.beta.,17.beta.-diol
• (3S,8R,9S,10R,13S,14S,17R)-17-ethynyl-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol
• NSC 17098
• CHEMBL410519

• Inchi： 1S/C21H30O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,5,15-18,22-23H,6-13H2,2-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key： VGJUOWGYQZYCII-TVWVXWENSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 314.22500
• Monoisotopic Mass: 314.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.14
• Boiling Point: 442.4°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.58
• PSA: 40.46000
• LogP: 3.67440